Cas no 21032-12-2 (4-hydroxy-1,2,3,4-tetrahydronaphthalen-1-one)

4-Hydroxy-1,2,3,4-tetrahydronaphthalen-1-one is a cyclic ketone derivative with a hydroxyl group at the 4-position, serving as a valuable intermediate in organic synthesis. Its partially hydrogenated naphthalene structure provides a versatile scaffold for the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The compound’s reactivity, particularly at the carbonyl and hydroxyl sites, enables selective functionalization, making it useful in heterocyclic and stereoselective syntheses. Its stability under standard conditions and compatibility with common reagents enhance its utility in multistep reactions. Researchers value this compound for its role in constructing complex molecular frameworks, particularly in medicinal chemistry for developing bioactive molecules.
4-hydroxy-1,2,3,4-tetrahydronaphthalen-1-one structure
21032-12-2 structure
Product Name:4-hydroxy-1,2,3,4-tetrahydronaphthalen-1-one
CAS No:21032-12-2
MF:C10H10O2
MW:162.185203075409
MDL:MFCD11036279
CID:840104
Update Time:2025-10-15

4-hydroxy-1,2,3,4-tetrahydronaphthalen-1-one Chemical and Physical Properties

Names and Identifiers

    • 4-Hydroxy-3,4-dihydronaphthalen-1(2H)-one
    • 4-Hydroxy-1-tetralone
    • 4-hydroxy-3,4-dihydro-2H-naphthalen-1-one
    • 1-Hydroxy-4-oxo-1,2,3,4-tetrahydronaphthalene
    • 4-hydroxytetralone
    • Naphthalenone,3,4-dihydro-4-hydroxy
    • 4-Hydroxytetralin-1-one
    • FCH886300
    • 0747AB
    • CH0052
    • Naphthalenone, 3,4-dihydro-4-hydroxy-
    • ST2405825
    • AX8161705
    • 3,4-Dihydro-4-hydroxy-1(2H)-naphthalenone
    • 3,4-Dihydro-4-hydroxynaphthalen-1(2H)-one
    • 3,4-Dihydro-4-hydroxyn
    • 4-hydroxy-1,2,3,4-tetrahydronaphthalen-1-one
    • MDL： MFCD11036279
    • Inchi： 1S/C10H10O2/c11-9-5-6-10(12)8-4-2-1-3-7(8)9/h1-4,9,11H,5-6H2
    • InChI Key： BGPJTIXJFAGUIF-UHFFFAOYSA-N
    • SMILES： OC1C2C=CC=CC=2C(CC1)=O

Computed Properties

  • Exact Mass: 162.06800
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 188
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Density: 1.0281 (rough estimate)
  • Boiling Point: 228.88°C (rough estimate)
  • Refractive Index: 1.6000 (estimate)
  • PSA: 37.30000
  • LogP: 1.69650

4-hydroxy-1,2,3,4-tetrahydronaphthalen-1-one Customs Data

  • HS CODE：2914400090
  • Customs Data：

    China Customs Code:

    2914400090

    Overview:

    2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

4-hydroxy-1,2,3,4-tetrahydronaphthalen-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A219005347-1g
4-Hydroxy-3,4-dihydronaphthalen-1(2H)-one
 21032-12-2 95%
1g
 $463.05 2023-09-02
Alichem
A219005347-5g
4-Hydroxy-3,4-dihydronaphthalen-1(2H)-one
 21032-12-2 95%
5g
 $1416.68 2023-09-02
Alichem
A219005347-10g
4-Hydroxy-3,4-dihydronaphthalen-1(2H)-one
 21032-12-2 95%
10g
 $1465.20 2023-09-02
abcr
AB437280-250 mg
4-Hydroxy-3,4-dihydronaphthalen-1(2H)-one; .
 21032-12-2
250MG
 €192.00 2022-03-02
abcr
AB437280-1 g
4-Hydroxy-3,4-dihydronaphthalen-1(2H)-one; .
 21032-12-2
1g
 €389.00 2022-03-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H896397-100mg
4-Hydroxy-3,4-dihydronaphthalen-1(2H)-one
 21032-12-2 ≥95%
100mg
 ￥759.00 2022-01-11
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H896397-250mg
4-Hydroxy-3,4-dihydronaphthalen-1(2H)-one
 21032-12-2 ≥95%
250mg
 ￥1,212.00 2022-01-11
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H896397-1g
4-Hydroxy-3,4-dihydronaphthalen-1(2H)-one
 21032-12-2 ≥95%
1g
 ￥2,690.00 2022-01-11
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H18290-250mg
4-Hydroxy-3,4-dihydronaphthalen-1(2H)-one
 21032-12-2 95%
250mg
 ¥204.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H18290-100mg
4-Hydroxy-3,4-dihydronaphthalen-1(2H)-one
 21032-12-2 95%
100mg
 ¥453.0 2023-09-07

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